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Executive Summary

2-Octylpyridine (CAS 33841-61-1) is a functionalized heterocyclic building block characterized
by a pyridine ring substituted at the ortho (C2) position with an n-octyl alkyl chain.[2] Unlike its
short-chain homologs (e.g., 2-picoline), the lipophilic octyl tail confers unique solubility and
interfacial properties, making it a critical ligand in solvent extraction (hydrometallurgy) and a
versatile intermediate in the synthesis of surface-active agents and pharmaceutical scaffolds.[1]
This guide provides a rigorous technical analysis of its physicochemical properties, safety
protocols, and a validated synthesis workflow based on radical alkylation.[1]

Identity & Physicochemical Profile[2][3][4][5][6][7][8]
[9][10][11]

The distinct amphiphilic nature of 2-octylpyridine—combining a basic nitrogen heterocycle
with a hydrophobic tail—dictates its behavior in biphasic systems.[2]
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Parameter Technical Specification

Chemical Name 2-Octylpyridine

CAS Number 33841-61-1

Molecular Formula Ci3H21N

Molecular Weight 191.31 g/mol

Structure Pyridine ring with n-octyl group at C2 position
Appearance Colorless to pale yellow oily liquid

~0.90 - 0.92 g/mL (Estimated based on

Density
homologs)
- . >270°C (at 760 mmHg); ~130-135°C (at 10
Boiling Point
mmHgQ)
N Insoluble in water; Miscible with DCM, Ethanol,
Solubility
Toluene, Hexane
K ~5.9 (Pyridine nitrogen basicity, slightly elevated
pKa

by alkyl induction)

Safety Data Sheet (SDS) & Hazard Analysis

While specific toxicological data for CAS 33841-61-1 is less ubiquitous than for 2-picoline, its
hazard profile is derived from the Alkyl Pyridine Class standards.[2] Treat as a hazardous
organic base.

GHS Classification[2]

» Skin Corrosion/Irritation: Category 2 (H315)[2]
e Serious Eye Damage/Eye Irritation: Category 2A (H319)[2]

» Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Tract Irritation)
(H335)[2]
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e Environmental Hazard: Chronic Aquatic Toxicity (Category 2) — Due to lipophilicity and
persistence.[1]

Critical Handling Protocols

« Inhalation: High boiling point reduces vapor risk at RT, but aerosols are potent respiratory
irritants.[1] Use strictly within a fume hood.

o Skin Contact: Lipophilic nature allows rapid dermal absorption. Nitrile gloves (0.11 mm) are
minimum; laminate gloves recommended for prolonged handling.

o Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent N-oxide formation over
time.[2] Keep away from strong oxidizing agents and acids.

Emergency Response Workflow (DOT Diagram)

Exposure Incident

l

Identify Exposure Type

Skin Contact Eye Contact Inhalation
(Lipophilic Absorption Risk) (Corrosive/Irritant) (Respiratory Irritation)

l

1. Remove Contaminated Clothing 1. Rinse w/ Water (15 min) 1. Move to Fresh Air
2. Wash w/ Soap & Water (15 min) 2. Remove Contact Lenses 2. Oxygen if breathing difficult
3. Do NOT use solvents 3. Seek Medical Attention 3. Monitor for Edema

Consult Physician
(Bring SDS)

Click to download full resolution via product page
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Figure 1: Emergency response decision tree for 2-Octylpyridine exposure, emphasizing the
risk of lipophilic absorption.

Technical Applications & Mechanisms
Solvent Extraction (Hydrometallurgy)

2-Octylpyridine acts as a solvating extractant for transition metals (Pd, Zr, Cu) from acidic
feed solutions.[1]

e Mechanism: The pyridine nitrogen protonates in acidic media (forming PyH*), allowing ion-
pair formation with anionic metal complexes (e.g.,

)-[1]

e Advantage: The C8-chain provides high solubility in kerosene/dodecane diluents, preventing
“third phase" formation common with short-chain pyridines.[2]

Synthesis Intermediate

It serves as a scaffold for:

» Surfactants: Quaternization of the nitrogen yields cationic surfactants (N-methyl-2-
octylpyridinium salts) with antimicrobial properties.[2]

» Ligand Design: Precursor for bidentate ligands (e.g., via lithiation at the benzylic position)
used in catalysis.[1]

Experimental Protocol: Synthesis via Minisci
Reaction[2][12]

The most robust route to 2-octylpyridine is the Minisci Reaction, which utilizes a silver-
catalyzed radical decarboxylation of octanoic acid to alkylate the electron-deficient pyridine
ring.[1][2] This method avoids the harsh conditions of Chichibabin reactions.

Reaction Scheme
[1]
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Materials

o Substrate: Pyridine (1.0 equiv, 50 mmol)

Reagent: Octanoic Acid (1.5 equiv)[2]

Oxidant: Ammonium Persulfate (1.5 equiv)[2]

Catalyst: Silver Nitrate (0.1 equiv)[2]

Solvent: 10% Aqueous H2S0a4 / Acetonitrile (1:1 biphasic system)

Step-by-Step Methodology

e Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, dissolve Pyridine (3.95 g, 50 mmol) and Octanoic Acid (10.8 g, 75 mmol) in 50
mL of 10% H2SOa4 and 50 mL Acetonitrile.

o Catalyst Addition: Add AgNOs (0.85 g, 5 mmol). Heat the mixture to 70°C.

o Radical Initiation: Dissolve Ammonium Persulfate (17.1 g, 75 mmol) in 30 mL water. Add this
solution dropwise over 30 minutes to the heated reaction mixture.

o Note: CO:z evolution will be vigorous. Ensure open system (vented).
» Reaction: Stir at 70°C for an additional 2 hours. The solution will turn dark brown/grey.
o Work-up:

o Cool to room temperature.[3][4]

o Basify to pH > 9 using concentrated NaOH (aq) (Keep cool with ice bath).

o Extract with Dichloromethane (3 x 50 mL).

o Wash combined organics with Brine, dry over MgSOa, and concentrate in vacuo.[1]

« Purification: Purify the crude oil via flash column chromatography (Silica Gel, Hexane:EtOAc
9:1).
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o Yield Expectation: 60-75% mono-alkylated product.[2]

Synthesis Pathway Visualization (DOT Diagram)
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Figure 2: Mechanistic pathway of the Minisci radical alkylation used to synthesize 2-
Octylpyridine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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